1-(3,4-Dimethoxyphenyl)-2-((5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)thio)ethanone

• IUPAC Name: 1-(3,4-dimethoxyphenyl)-2-[[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]ethanone
• InChI: InChI=1S/C18H18N2O5S/c1-10-7-13(11(2)24-10)17-19-20-18(25-17)26-9-14(21)12-5-6-15(22-3)16(8-12)23-4/h5-8H,9H2,1-4H3
• InChI Key: JPBNQAMZHTVKOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C2=NN=C(O2)SCC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C18H18N2O5S
• Molecular Weight: 374.4 g/mol

Description

1-(3,4-Dimethoxyphenyl)-2-((5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)thio)ethanone is a useful research compound. Its molecular formula is C18H18N2O5S and its molecular weight is 374.41. The purity is usually 95%.
BenchChem offers high-quality 1-(3,4-Dimethoxyphenyl)-2-((5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)thio)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3,4-Dimethoxyphenyl)-2-((5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)thio)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Applications

• Antimicrobial Evaluation : A study by Fuloria et al. (2009) synthesized a series of new 1-(2-aryl-5-phenethyl-1,3,4-oxadiazol-3(2H)-yl)ethanones and evaluated their anti-bacterial and anti-fungal activity, finding significant activity against strains like S. aureus and P. aeruginosa (Fuloria et al., 2009).
• Antibacterial and Antifungal Potency : Al-Wahaibi et al. (2021) reported on the synthesis of 1,3,4-Oxadiazole N-Mannich Bases, which showed broad-spectrum antibacterial activities and significant anti-fungal activity against Candida albicans (Al-Wahaibi et al., 2021).

Anticancer Applications

• Anti-Proliferative Activity : The same study by Al-Wahaibi et al. evaluated the anti-proliferative activity of these compounds against various cancer cell lines, including prostate, colorectal, and breast cancer, with some compounds showing optimum activity (Al-Wahaibi et al., 2021).
• Anticancer and Antimycobacterial Agents : Polkam et al. (2017) synthesized and evaluated 2,5-Disubstituted-1,3,4-oxadiazole derivatives as anticancer and antimycobacterial agents, finding that some compounds demonstrated superior activity against various cancer cell lines (Polkam et al., 2017).
• Anticancer Evaluation of Oxadiazole Derivatives : Another study by Polkam et al. (2021) on the design and synthesis of 1,3,4-oxadiazole derivatives reported significant anticancer activity against human cancer cells, especially breast cancer cell lines (Polkam et al., 2021).